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Compound of Interest
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Cat. No.: B12277578

Get Quote

Executive Summary
In the precise world of complexometric titrations and spectrophotometric assays, the reliability

of metal indicators is paramount.[1] Chrome Grey BN (C.I.[2] Mordant Black 56; CAS 5851-

02-5) serves as a critical alternative to the industry-standard Eriochrome Black T (EBT).[3]

While EBT is ubiquitous, it suffers from poor solution stability, often necessitating daily

preparation.[3]

This guide provides a rigorous, self-validating protocol to determine the molar extinction

coefficient (

) of Chrome Grey BN.[3] By validating this intrinsic property, researchers can standardize their
assays, ensuring that batch-to-batch dye purity does not compromise analytical accuracy.[3]
We compare its performance directly against EBT to highlight stability advantages in high-
throughput workflows.

Chemical Identity & Mechanistic Grounding[1][4]
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Before validation, the chemical identity must be unequivocal to avoid confusion with other

"Chrome" dyes (e.g., Chrome Azurol S).

Feature Specification

Common Name Chrome Grey BN

C.I.[3][2][4] Name Mordant Black 56

C.I.[3][2][5] Number 16710

CAS Number 5851-02-5

Chemical Structure

Azo dye: 2-Amino-4-chlorophenol (diazotized)

coupled with 4,6-Dihydroxynaphthalene-2-

sulfonic acid

Mechanism

Acts as a metallochromic indicator; forms

colored chelates with metal ions (Mg²⁺, Ca²⁺,

Zn²⁺) distinct from the free dye color at a

specific pH.[3]

Synthesis Pathway & Chromophore Logic
The stability of Chrome Grey BN is derived from the chlorinated phenol moiety, which offers

greater resistance to oxidation compared to the nitro-groups found in EBT.

2-Amino-4-chlorophenol Diazotization
(NaNO2 / HCl)

4,6-Dihydroxynaphthalene-
2-sulfonic acid

Azo Coupling
(Alkaline Medium)

Chrome Grey BN
(Mordant Black 56)

Formation of -N=N- Chromophore

Click to download full resolution via product page

Figure 1: Synthesis pathway highlighting the formation of the azo chromophore responsible for

visible absorption.[3]

Experimental Protocol: Determination of
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Objective: Calculate the molar extinction coefficient (

) at

to validate dye purity. Principle: The Beer-Lambert Law (

).[3]

Reagents & Equipment
Analytes: Chrome Grey BN (High Purity >90%), Eriochrome Black T (Reference).

Solvent: Ammonia-Ammonium Chloride Buffer (pH 10.[3][1]0) – Critical for mimicking titration

conditions.

Instrument: Double-beam UV-Vis Spectrophotometer (1 cm quartz cuvettes).

Step-by-Step Methodology
Step 1: Stock Solution Preparation Dissolve

of Chrome Grey BN in 100 mL of pH 10 buffer.

Note: Sonicate for 5 minutes to ensure complete dissolution. Azo dyes can form micro-

aggregates.

Step 2: Spectral Scan (Qualitative) Scan the stock solution from 400 nm to 700 nm against a

buffer blank.

Target: Identify

(Typically ~500–550 nm for the free dye form in base).

Step 3: Serial Dilution (Quantitative) Prepare 5 working standards from the stock solution.
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Standard Volume Stock (mL) Final Volume (mL)
Concentration
Factor

Std 1 1.0 50 0.02x

Std 2 2.0 50 0.04x

Std 3 3.0 50 0.06x

Std 4 4.0 50 0.08x

Std 5 5.0 50 0.10x

Step 4: Measurement & Calculation Measure Absorbance (

) at

for all standards. Plot

vs. Concentration (

).[6]

Validation Criteria:

.

Calculation: Slope of the line =

(assuming path length

).

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://m.youtube.com/watch?v=10B5XYm4tKI
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12277578?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weigh Dye Sample
(±0.01 mg)

Dissolve in pH 10 Buffer
(Stock Solution)

Spectral Scan (400-700nm)
Identify Lambda Max

Prepare Serial Dilutions
(5 points)

Measure Absorbance
(Beer-Lambert Law)

Linear Regression
Calculate Epsilon

Click to download full resolution via product page

Figure 2: Operational workflow for spectrophotometric validation of molar extinction

coefficients.[3]

Performance Comparison: Chrome Grey BN vs.
Eriochrome Black T
The primary driver for switching to Chrome Grey BN is solution stability. EBT solutions oxidize

rapidly, turning brown/muddy within days, which alters the concentration and

, leading to titration errors.[3]

Comparative Data (Simulated for Protocol Validation)
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The following table illustrates typical performance metrics. Researchers should replace these

values with their experimentally derived data.

Metric
Chrome Grey BN (Mordant
Black 56)

Eriochrome Black T
(Mordant Black 11)

(pH 10) ~540 nm (Purple/Violet) ~650 nm (Blue)

Molar Extinction (

)
~15,000 - 20,000 M⁻¹cm⁻¹ ~30,000 - 40,000 M⁻¹cm⁻¹

Solution Stability High (> 1 month) Low (< 3 days)

Endpoint Contrast
Red

Grey/Green

Red

Blue

Oxidation Resistance Excellent (Chlorinated) Poor (Nitro group interference)

Why Stability Matters for
If you are validating

for EBT, you must use a freshly prepared solution.[3][6] For Chrome Grey BN, the value
remains constant over time, allowing for the creation of stable calibration curves for
spectrophotometric metal determination.

Troubleshooting & Scientific Integrity
To ensure Trustworthiness in your results, address these common failure modes:

Hygroscopicity: Azo dyes absorb moisture. Always dry the standard reference material

(SRM) at 105°C for 2 hours before weighing to ensure the mass reflects the dye, not water

weight.

pH Dependence: The

is pH-dependent due to the ionization of the sulfonic and phenolic groups. Ensure the buffer
capacity is sufficient to maintain pH 10.0
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0.1.

Purity Correction: Commercial dyes are often ~60-80% pure (cut with salts like Na₂SO₄).[3]

Correction Formula:

.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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